Butylene glycol dicaprate

Specification

• CAS No.: 4196-74-1
• Molecular Formula: C24H46O4
• Molecular Weight: 398.6 g/mol
• IUPAC Name: 3-decanoyloxybutyl decanoate
• Standard InChI: InChI=1S/C24H46O4/c1-4-6-8-10-12-14-16-18-23(25)27-21-20-22(3)28-24(26)19-17-15-13-11-9-7-5-2/h22H,4-21H2,1-3H3
• Standard InChI Key: PBFGMXZRJIUGKU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)OCCC(C)OC(=O)CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC(=O)OCCC(C)OC(=O)CCCCCCCCC
• Appearance: Solid powder

Introduction

Butylene glycol dicaprate is a chemical compound derived from the esterification of butylene glycol with capric acid, a process that involves the reaction of 1,3-butanediol with decanoic acid. This compound is often used in cosmetic formulations due to its emollient and skin-conditioning properties. It is particularly noted for its suitability in products intended for sensitive skin, such as sun care, lip care, and facial creams.

Uses in Cosmetics

Butylene glycol dicaprate is widely used in the cosmetic industry for its emollient properties, which help soften and smooth the skin. It is commonly found in products such as sunscreens, lip balms, facial creams, and foundations. Its low irritation potential makes it suitable for sensitive skin areas, including baby skin and areas around the eyes.

Product Applications:

Product Type	Benefits
Sun Care	Provides emollience and skin conditioning
Lip Care	Softens and protects lips
Facial Creams	Moisturizes and smoothens facial skin
Foundations	Enhances skin feel and appearance

Safety and Toxicity

The safety of butylene glycol dicaprate and related compounds has been assessed in various studies. While specific toxicity data for butylene glycol dicaprate is limited, related monoalkylglycol dialkyl acid esters have shown low toxicity in animal studies. For example, Neopentyl Glycol Dicaprate has an oral LD50 of >2000 mg/kg in rats, indicating low acute oral toxicity.

Safety Precautions:

• Handling: Wear protective gloves and eye protection when handling.

• Ingestion: Seek medical advice if ingested.

• Eye Contact: Rinse with warm water and seek medical advice if irritation persists.

Market Trends and Future Outlook

The market for butylene glycol dicaprylate/dicaprate is expected to grow significantly due to increasing demand for hypoallergenic and sensitive skin-friendly cosmetic products. Technological advancements and consumer preferences for natural ingredients are driving this growth.

Market Growth Factors:

• Technological Advancements: Improved manufacturing processes.

• Consumer Preferences: Increased demand for natural and hypoallergenic products.

• Regulatory Compliance: Adherence to cosmetic ingredient regulations.